Cas no 1796-27-6 (Methyl Piperidine-1-carboxylate)

• Product Name: Methyl Piperidine-1-carboxylate
• CAS No: 1796-27-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD09991718
• CID: 222010
• PubChem ID: 232666
• Update Time: 2025-11-02

Methyl Piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, methyl ester
• METHYL PIPERIDINE-1-CARBOXYLATE
• methyl 1-piperidinecarboxylate
• methyl piperidinecarboxylate
• N-methoxycarbonylpiperidine
• piperidine-1-carboxylic acid methyl ester
• 1796-27-6
• NSC-40881
• AKOS006242114
• DTXSID20283217
• MFCD09991718
• methylpiperidine-1-carboxylate
• CS-0200219
• NSC30494
• EN300-312531
• SB41374
• 1-Piperidinecarboxylic acid, methyl ester
• NSC40881
• BAA79627
• piperidinecarboxylic Acid, Methyl Ester
• AS-38118
• SCHEMBL304391
• piperidine carboxylic acid methylester
• A912024
• NSC-30494
• YKFLJYAKACCWMH-UHFFFAOYSA-N
• Methyl Piperidine-1-carboxylate

• MDL： MFCD09991718
• Inchi： 1S/C7H13NO2/c1-10-7(9)8-5-3-2-4-6-8/h2-6H2,1H3
• InChI Key： YKFLJYAKACCWMH-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.059
• Boiling Point: 197.9°C at 760 mmHg
• Flash Point: 73.5°C
• Refractive Index: 1.468
• PSA: 29.54000
• LogP: 1.17660

Methyl Piperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl Piperidine-1-carboxylate

Methyl Piperidine-1-carboxylate (CAS No. 1796-27-6): Properties, Applications, and Market Insights

Methyl Piperidine-1-carboxylate (CAS No. 1796-27-6) is a versatile organic compound widely used in pharmaceutical synthesis, agrochemical formulations, and specialty chemical applications. This ester derivative of piperidine has gained significant attention due to its unique chemical properties and broad utility in modern industrial processes. With the increasing demand for piperidine derivatives in drug discovery and material science, understanding this compound's characteristics becomes essential for researchers and industry professionals alike.

The molecular structure of Methyl 1-piperidinecarboxylate features a piperidine ring substituted with a carboxymethyl group, giving it both lipophilic and moderately polar properties. This balanced solubility profile makes it particularly valuable as an intermediate in organic synthesis. Recent studies have highlighted its role in developing novel pharmaceutical intermediates, especially in the creation of central nervous system (CNS) drugs and antimicrobial agents. The compound's stability under various conditions contributes to its popularity in multi-step synthetic routes.

In pharmaceutical applications, Methyl Piperidine-1-carboxylate 1796-27-6 serves as a key building block for numerous active pharmaceutical ingredients (APIs). Its structural features allow for easy modification, enabling medicinal chemists to create diverse molecular architectures. The growing interest in nitrogen-containing heterocycles for drug development has further increased the demand for this compound. Researchers are particularly exploring its potential in creating next-generation cognitive enhancers and neuroprotective agents, addressing current healthcare challenges related to neurodegenerative diseases.

The agrochemical industry utilizes Piperidine-1-carboxylic acid methyl ester as a precursor for various crop protection agents. Its molecular framework appears in several classes of fungicides and insecticides, where it contributes to improved efficacy and environmental profiles. With the global push toward sustainable agriculture and reduced pesticide toxicity, this compound's role in developing green chemistry solutions has become increasingly important. Manufacturers are focusing on optimizing synthesis routes to minimize waste and energy consumption during production.

From a technical perspective, Methyl Piperidine carboxylate typically appears as a colorless to pale yellow liquid with a characteristic amine-like odor. Its physical properties include a boiling point range of 210-215°C and moderate water solubility, which can be adjusted through pH modification. These characteristics make it suitable for various formulation approaches in end-use applications. The compound's stability under normal storage conditions and compatibility with common organic solvents enhances its handling and processing advantages.

The global market for Methyl Piperidine-1-carboxylate CAS 1796-27-6 has shown steady growth, driven primarily by expanding pharmaceutical R&D activities and increasing agrochemical production in emerging economies. Industry analysts note particular demand growth in Asia-Pacific regions, where local manufacturers are scaling up production capacities. Current market trends emphasize the need for high-purity grades (>98%) to meet stringent regulatory requirements in pharmaceutical applications. Suppliers are responding by implementing advanced purification technologies and quality control measures.

Recent innovations in synthetic methodology have improved the production efficiency of 1-Piperidinecarboxylic acid methyl ester. Modern catalytic processes and continuous flow chemistry approaches are reducing production costs while minimizing environmental impact. These advancements align with the chemical industry's broader goals of sustainable manufacturing and reduced carbon footprint. Researchers are also exploring biocatalytic routes as potential green alternatives to traditional synthesis methods.

Quality control remains paramount for Methyl Piperidine-1-carboxylate suppliers, with analytical techniques such as GC-MS, HPLC, and NMR spectroscopy ensuring product consistency. Specifications typically include limits for residual solvents, heavy metals, and related substances. The compound's stability studies under various temperature and humidity conditions provide essential data for proper storage and handling recommendations. These quality assurance measures are particularly critical for pharmaceutical customers who must comply with Good Manufacturing Practice (GMP) standards.

Looking toward future applications, Methyl Piperidine-1-carboxylate 1796-27-6 shows promise in material science, particularly in the development of specialty polymers and functional materials. Its ability to serve as a monomer or modifying agent in polymerization reactions opens possibilities for creating materials with tailored properties. Research is ongoing into its potential use in conductive polymers, membrane technologies, and advanced coatings. These emerging applications could create additional market opportunities beyond traditional pharmaceutical and agrochemical uses.

For researchers working with N-Carbomethoxypiperidine, proper safety precautions should always be observed despite its non-classified status. Standard laboratory practices including adequate ventilation, personal protective equipment, and proper waste disposal methods are recommended. While not considered highly hazardous, like all chemicals it requires responsible handling to prevent unnecessary exposure or environmental release.

In conclusion, Methyl Piperidine-1-carboxylate (CAS No. 1796-27-6) represents an important chemical building block with diverse industrial applications. Its role in pharmaceutical synthesis, agrochemical production, and potential material science applications ensures continued relevance in chemical research and manufacturing. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable intermediate in organic chemistry and industrial processes.